Cas no 71981-97-0 (Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-(2-hydroxyethyl)-9-methoxy-)

• Product name: Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-(2-hydroxyethyl)-9-methoxy-
• CAS No: 71981-97-0
• MF: C₁₉H₁₇N₃O₄
• MW: 351.35598
• CID: 548699
• PubChem ID: 45118348

Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-(2-hydroxyethyl)-9-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-(2-hydroxyethyl)-9-methoxy-
• 71981-97-0

• Inchi： InChI=1S/C19H17N3O4/c1-26-15-8-4-6-13-17(15)20-16-11-21(9-10-23)18(24)12-5-2-3-7-14(12)22(16)19(13)25/h2-8,23H,9-11H2,1H3
• InChI Key： UQBIAOKMPMWTMP-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1N=C3CN(C(=O)C4=CC=CC=C4N3C2=O)CCO

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų
• XLogP3: 1